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Compound of Interest

Compound Name: 5alpha-Pregnane-3,6,20-trione

CAS No.: 1923-27-9

Cat. No.: B155596

Get Quote

Part 1: Immediate Safety Profile & Compound Identity
Warning: This compound is a steroid intermediate. While specific toxicological data for the

3,6,20-trione isomer is limited, structure-activity relationships (SAR) with related pregnanes

(e.g., 5ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-

inserted">

-dihydroprogesterone) suggest high bioavailability and potential interaction with nuclear
receptors (Progesterone/GABA-A).[1][2]
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Parameter Technical Specification

Chemical Name

5ngcontent-ng-c1989010908="" _nghost-ng-

c3017681703="" class="inline ng-star-inserted">

-Pregnane-3,6,20-trione

Chemical Class Pregnane Steroid / Oxidized Metabolite

Molecular Formula

Assumed Hazard
Reproductive Toxin (Cat 1B or 2); Suspected

Carcinogen.[1][2]

Primary Risk
Endocrine disruption via dust inhalation or

dermal absorption.[3][2]

Disposal Code

RCRA Hazardous Waste (P-List/U-List proxy) or

Non-RCRA Regulated Pharmaceutical Waste

(Must be Incinerated).

Part 2: The Disposal Matrix
Do not dispose of this compound down the drain.[4] All steroid waste must be routed for high-

temperature incineration to prevent environmental endocrine disruption.[1][3][2]

Waste Stream Classification Table
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Waste Type Composition Disposal Container Final Disposition

Solid Bulk

Pure powder, expired

stock, weighing boat

residues.[1][3][2]

Black Container

(RCRA Hazardous) or

Amber Jar inside

sealed bag.

High-Temp

Incineration

(>1000°C)

Liquid Waste

Mother liquor, HPLC

effluent

(MeOH/AcN/Water).[1]

[3][2]

Carboy (Solvent

Waste) labelled

"Contains Steroids".

Fuel Blending /

Incineration

Trace Solids

Contaminated gloves,

wipes, bench paper.[3]

[2]

Yellow Bag (Trace

Chemo/Biohazard) or

sealed HazMat bag.

Medical Waste

Incineration

Sharps
Needles/Syringes with

residue.[3][2]

Red Sharps Container

(rigid, puncture-proof).

[1][3][2]

Autoclave +

Incineration

Part 3: Step-by-Step Disposal Protocol
Phase 1: Preparation & Containment
Objective: Prevent aerosolization of the steroid powder during transfer.

PPE Gowning: Don double nitrile gloves (0.11 mm min), Tyvek lab coat/sleeve covers, and

N95 respirator (or work inside a Class II Biosafety Cabinet/Powder Hood).

Wetting (Solid Spills): If disposing of spilled powder, do not dry sweep. Cover with a solvent-

dampened pad (Ethanol or Acetone) to capture dust before wiping.[1][3][2]

Solvent Compatibility: 5ngcontent-ng-c1989010908="" _nghost-ng-c3017681703=""

class="inline ng-star-inserted">

-Pregnane-3,6,20-trione is lipophilic.[1][2]

Solubility: Soluble in Chloroform, Dichloromethane, Acetone, Ethanol.[3]

Insolubility: Water.
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Cleaning Agent: Use a surfactant-based cleaner or 70% Ethanol for surface

decontamination.[1][3][2]

Phase 2: The "Double-Bag" Method (Solids)
For pure substance disposal (e.g., old vials):

Keep the lid of the primary vial tightly closed.

Place the primary vial into a clear polyethylene zip-lock bag.

Add a "Hazardous Waste" label to the inner bag with the full chemical name.

Place the inner bag into a secondary, thicker waste bag (or amber wide-mouth jar).

Seal and transfer to the Satellite Accumulation Area (SAA).

Phase 3: Liquid Waste Handling
Do not mix with oxidizers (e.g., Nitric Acid) to avoid uncontrolled reactions, although the

trione is relatively stable.

Pour liquid waste into the dedicated "Halogenated" or "Non-Halogenated" solvent carboy

depending on the carrier solvent.

Crucial Step: Log the addition on the carboy tag immediately. Write "Trace 5alpha-Pregnane

steroid" to alert EHS personnel.[1][3][2]

Part 4: Decontamination Verification
Because steroids are potent at nanomolar concentrations, surface cleaning verification is vital.

The Wash-Down: After waste removal, wipe the work surface with Acetone (to solubilize the

steroid) followed by a Soap/Water wash (to remove residues).[1][3]

Destruction (Optional): Strong oxidizing agents (e.g., 10% Sodium Hypochlorite/Bleach) can

degrade the steroid nucleus over time, but incineration is preferred for the bulk material.

Part 5: Logic & Workflow Visualization
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The following diagram illustrates the decision logic for routing 5

-Pregnane-3,6,20-trione waste.

Waste Generation:
5alpha-Pregnane-3,6,20-trione

Physical State?

Solid / Powder Liquid / Solution Contaminated PPE/Wipes

Double Bag (Polyethylene)
Label: 'Toxic Steroid' Solvent Type?

Yellow Trace Chemo Bag
(Incineration Only)

RCRA Black Bin
(P-List/Hazardous)

High-Temp Incineration
(>1000°C)

Halogenated Carboy
(DCM/Chloroform)

Cl/F present

Non-Halo Carboy
(MeOH/EtOH/Acetone)

No Halogens

Click to download full resolution via product page

Figure 1: Decision matrix for segregating steroid waste streams to ensure total destruction via

incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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